2-(4-Methoxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-5-yl)-1-(3-methoxyphenyl)ethanone

• IUPAC Name: 2-(4-methoxy-6-methyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-5-yl)-1-(3-methoxyphenyl)ethanone
• InChI: InChI=1S/C21H23NO5/c1-22-8-7-14-10-18-20(27-12-26-18)21(25-3)19(14)16(22)11-17(23)13-5-4-6-15(9-13)24-2/h4-6,9-10,16H,7-8,11-12H2,1-3H3
• InChI Key: FWUSDXQBNFRZIU-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=CC3=C(C(=C2C1CC(=O)C4=CC(=CC=C4)OC)OC)OCO3
• Molecular Formula: C21H23NO5
• Molecular Weight: 369.4 g/mol
• CAS No.: 376379-05-4

Description

2-(4-Methoxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-5-yl)-1-(3-methoxyphenyl)ethanone is a synthetic compound featuring a tetrahydroisoquinoline core fused with a [1,3]dioxolo ring system. The molecule is substituted with a methoxy group at position 4, a methyl group at position 6, and an ethanone moiety linked to a 3-methoxyphenyl group. Its molecular formula is C₂₁H₂₃NO₅ (average mass: 369.41 g/mol), as inferred from structurally similar analogs . This compound belongs to a class of bioactive molecules derived from noscapine-like scaffolds, which are known for modulating microtubule dynamics and exhibiting antitumor properties .

Biological Activity

The compound 2-(4-Methoxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-5-yl)-1-(3-methoxyphenyl)ethanone , often referred to by its IUPAC name, is a derivative of isoquinoline that has garnered attention for its potential biological activities. This article delves into its pharmacological properties, including anticancer effects and mechanisms of action.

• Molecular Formula : C15H19NO4
• Molecular Weight : 277.32 g/mol
• CAS Number : 51254-35-4

The structure of this compound features a complex arrangement that contributes to its bioactivity. The presence of methoxy and dioxolo groups is significant in enhancing its interaction with biological targets.

Anticancer Activity

Recent studies have highlighted the compound's potential as an anticancer agent. It has shown promising results in various cancer cell lines:

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7	<2	Induces mitotic arrest
PANC-1	<2	Inhibits cell proliferation
SK-MEL-5	38.6	Induces apoptosis

The compound demonstrated significant antiproliferative activity against breast cancer (MCF-7) and pancreatic cancer (PANC-1) cells with IC50 values indicating high potency. Notably, it maintained efficacy against drug-resistant variants, suggesting a robust mechanism that circumvents common resistance pathways associated with multidrug efflux pumps like P-glycoprotein .

The mechanisms through which this compound exerts its effects include:

• Cell Cycle Arrest : The compound induces G2/M phase arrest in cancer cells, leading to apoptosis.
• Inhibition of Kinases : It antagonizes specific kinases (e.g., Lyn kinase), which are crucial for cell signaling pathways involved in proliferation and survival .
• Impact on Multidrug Resistance : By inhibiting the activity of ABC transporters, it enhances drug accumulation within resistant cancer cells .

Study 1: Efficacy Against Breast Cancer

In a study evaluating various derivatives of isoquinoline compounds, the target compound was found to significantly inhibit cell growth in MCF-7 cells. The study utilized a fluorimetric assay to determine cell viability post-treatment. Results indicated that the compound not only inhibited proliferation but also induced apoptosis at concentrations as low as 2 µM .

Study 2: Pancreatic Cancer Response

Another investigation focused on PANC-1 cells revealed that treatment with the compound resulted in substantial growth inhibition. The study reported an EC50 value under 2 µM, indicating a potent effect compared to standard chemotherapeutic agents .

Safety Profile and Toxicity

While the biological activity is promising, understanding the safety profile is crucial. Preliminary hemolytic assays suggest low toxicity at therapeutic concentrations; however, further studies are necessary to evaluate long-term effects and potential side effects in vivo .

Comparison with Similar Compounds

Table 1: Structural Features of Key Analogs

Compound Name	Core Structure	Key Substituents	Molecular Formula
Target Compound	Tetrahydro[1,3]dioxolo-isoquinoline	4-methoxy, 6-methyl, 1-(3-methoxyphenyl)ethanone	C₂₁H₂₃NO₅
Noscapine [(S)-6,7-dimethoxy-3-((R)-4-methoxy-6-methyl-5,6,7,8-tetrahydro-[1,3]dioxolo[4,5-g]isoquinolin-5-yl)isobenzofuran-1(3H)-one]	Isobenzofuranone-tetrahydroisoquinoline	6,7-dimethoxy, isobenzofuranone ring	C₂₂H₂₃NO₇
1-(4-Methoxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-9-yl)ethanone	Tetrahydro[1,3]dioxolo-isoquinoline	4-methoxy, 6-methyl, 1-acetyl group	C₁₄H₁₇NO₄
6-Benzoyl-5-(3,4,5-trimethoxyphenyl)-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinoline	Tetrahydro[1,3]dioxolo-isoquinoline	3,4,5-trimethoxyphenyl, benzoyl group	C₂₆H₂₄NO₇

Key Observations :

• Compared to the analog in , the 3-methoxyphenyl ethanone group introduces enhanced steric bulk and electronic effects, which may influence solubility and receptor binding.
• The trimethoxyphenyl-benzoyl analog exhibits higher molecular complexity and lipophilicity, which could enhance microtubule affinity but reduce water solubility.

Pharmacological Activity

Insights :

• Noscapine and its derivatives (e.g., 9-azido-noscapine) show dose-dependent antiproliferative activity in leukemia (CEM) and melanoma models, with IC₅₀ values ranging from 1.2–56 μM . The target compound’s ethanone group may improve binding kinetics compared to noscapine’s lactone ring.
• The trimethoxyphenyl analog likely shares mechanisms with colchicine-site binders due to its bulky substituents, though its activity remains uncharacterized.

Physicochemical Properties

Table 3: Physicochemical Comparison

Compound Name	LogP (Predicted)	Water Solubility (mg/mL)	Metabolic Stability
Target Compound	2.8	0.12	Moderate
Noscapine	2.1	0.45	High
9-Azido-noscapine	1.9	1.20	Low
6-Benzoyl-5-(3,4,5-trimethoxyphenyl)-...isoquinoline	3.5	0.03	Poor

Analysis :

• The target compound’s higher LogP (2.8 vs. 2.1 for noscapine) suggests increased lipophilicity, which may enhance membrane permeability but reduce aqueous solubility .
• Water-soluble noscapine analogs (e.g., hydroxy-substituted derivatives in ) demonstrate improved bioavailability, a feature the target compound may lack due to its hydrophobic 3-methoxyphenyl group.